2-(2-nitrophenoxy)-N'-(2-thienylmethylene)acetohydrazide

• IUPAC Name: 2-(2-nitrophenoxy)-N-[(E)-thiophen-2-ylmethylideneamino]acetamide
• InChI: InChI=1S/C13H11N3O4S/c17-13(15-14-8-10-4-3-7-21-10)9-20-12-6-2-1-5-11(12)16(18)19/h1-8H,9H2,(H,15,17)/b14-8+
• InChI Key: YDQWKTJVLOCURG-RIYZIHGNSA-N
• Canonical SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])OCC(=O)NN=CC2=CC=CS2
• Isomeric SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])OCC(=O)N/N=C/C2=CC=CS2
• Molecular Formula: C13H11N3O4S
• Molecular Weight: 305.31 g/mol

Description

2-(2-nitrophenoxy)-N'-(2-thienylmethylene)acetohydrazide, also known as NTAH, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. NTAH belongs to the class of hydrazide derivatives and has been synthesized using various methods.

Scientific Research Applications

Nonlinear Optical Properties and Potential Device Applications

One study focused on synthesizing hydrazones similar in structure to 2-(2-nitrophenoxy)-N'-(2-thienylmethylene)acetohydrazide and explored their nonlinear optical properties using a z-scan technique with nanosecond laser pulses. These compounds exhibited significant two-photon absorption and showed promising characteristics for applications in optical devices like limiters and switches, suggesting potential utility in the development of optical materials and devices (Naseema et al., 2010).

Antimicrobial Activity

Another avenue of research involves the synthesis of compounds structurally related to this compound, with a focus on their antimicrobial properties. For instance, derivatives of acetohydrazides were synthesized and assessed for their antibacterial and antifungal activities, demonstrating the potential of these compounds in contributing to the development of new antimicrobial agents (Fuloria et al., 2009).

Antibacterial Applications

Further research into the antibacterial activity of novel thieno[2,3-c]pyridazines, which share structural motifs with this compound, showed the potential of these compounds in creating new antibacterial drugs. This research underscores the importance of such compounds in the ongoing search for novel antibacterial agents (Al-Kamali et al., 2014).

Organic Photovoltaics and Electron Acceptor Applications

A twisted thieno[3,4‐b]thiophene‐based small‐molecule electron acceptor for high-performance organic photovoltaics was designed, featuring structural elements akin to this compound. This development indicates the potential application of such compounds in enhancing the efficiency and performance of organic photovoltaic devices (Xu et al., 2017).

Molecular Aggregation and Complex Formation

Research into the aggregation of (4-nitrophenoxy)acetic acid derivatives and their complexes, including dioxomolybdenum(VI), suggests the capacity of structurally similar compounds to form novel aggregates and complexes with potential applications in materials science and catalysis (He, 2013).